Cas no 1504166-32-8 (2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1504166-32-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6007650
• PubChem ID: 83483931
• Update Time: 2025-06-14

2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid
• 1504166-32-8
• EN300-1858611

• Inchi： 1S/C11H13NO2/c1-10(2)7-11(10,9(13)14)8-3-5-12-6-4-8/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： XFEZHBWHMHVRBE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN=CC=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid (CAS: 1504166-32-8)

2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid (CAS: 1504166-32-8) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential applications in drug development.

One of the key areas of interest is the compound's utility as a scaffold for designing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer and inflammatory diseases. The study employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of several promising lead candidates with nanomolar potency.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's potential as a modulator of metabolic pathways. A preprint article on bioRxiv (2024) reported that 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid and its analogs can influence the activity of key enzymes involved in lipid metabolism, suggesting potential applications in metabolic disorders such as diabetes and obesity. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs a novel catalytic system for the cyclopropanation step, which has been shown to be scalable for industrial production. This development is particularly significant for researchers and pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Looking ahead, the versatility of 2,2-dimethyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its rigid cyclopropane structure may contribute to improved pharmacokinetic properties. Furthermore, computational studies are underway to predict additional biological targets for this compound class, which could expand its therapeutic applications. As research progresses, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics.